![molecular formula C7H4F3NO B031289 6-(Trifluoromethyl)pyridine-3-carboxaldehyde CAS No. 386704-12-7](/img/structure/B31289.png)
6-(Trifluoromethyl)pyridine-3-carboxaldehyde
Overview
Description
6-(Trifluoromethyl)pyridine-3-carboxaldehyde, also known as 6-(Trifluoromethyl)nicotinaldehyde, is a laboratory chemical . It has the empirical formula C7H4F3NO and a molecular weight of 175.11 .
Synthesis Analysis
The synthesis of 6-(Trifluoromethyl)pyridine-3-carboxaldehyde involves several steps . Under nitrogen protection, 1 eq of 2-trifluoromethyl-5-bromopyridine is added to a reaction vessel and dissolved with an organic solvent. The temperature is controlled to be between -20 and 10°C, and a stabilizer is added. Then, a butyl lithium n-hexane solution is added dropwise while stirring. After adding dimethyl formamide, the temperature is allowed to rise naturally, and the mixture is stirred overnight. The crude product is then purified by recrystallization .Molecular Structure Analysis
The molecular structure of 6-(Trifluoromethyl)pyridine-3-carboxaldehyde can be represented by the SMILES string [H]C(=O)c1ccc(nc1)C(F)(F)F . The InChI key for this compound is MRPAGRCGPAXOGS-UHFFFAOYSA-N .Chemical Reactions Analysis
6-(Trifluoromethyl)pyridine-3-carboxaldehyde has been used in the synthesis of a series of potent and selective inhibitors of aldosterone synthase (CYP11B2). The key synthetic step in this process was a Wittig reaction using various heterocyclic aldehydes .Physical And Chemical Properties Analysis
6-(Trifluoromethyl)pyridine-3-carboxaldehyde is a solid with a melting point of 52-56°C . It should be stored at a temperature of 2-8°C .Scientific Research Applications
Synthetic Process
The compound is synthesized under the protection of nitrogen, by adding 1 eq of 2-trifluoromethyl-5-bromopyridine into a reaction vessel, dissolving with an organic solvent, controlling the temperature to be minus 20-10 DEG C, adding 1.0-5.0 eq of a stabilizer, dropwise adding 1.0-2.0 eq of a butyl lithium n-hexane solution while fully stirring, further adding 1.5-3.0 eq of dimethyl formamide, rising the temperature naturally, stirring overnight, and purifying the crude product by recrystallization .
Inhibitor Synthesis
Hartmann and co-workers have described the synthesis of a series of potent and selective inhibitors of aldosterone synthase (CYP11B2), in which the key synthetic step was a Wittig reaction using various heterocyclic aldehydes .
Horner-Wadsworth-Emmons Reaction
6-(Trifluoromethyl)pyridine-3-carboxaldehyde can participate in the Horner-Wadsworth-Emmons reaction .
Cyclocondensation Reaction
The compound can be used in cyclocondensation reactions .
Industrial Production
The synthetic process of 6-(Trifluoromethyl)pyridine-3-carboxaldehyde is suitable for industrialized production due to its simple process, increased work efficiency, and high product purity .
Agricultural Science
The compound is used in agricultural science, specifically in the synthesis of certain pesticides .
Mechanism of Action
Target of Action
It’s known to affect the respiratory system .
Mode of Action
It’s been used as a reagent in the synthesis of piperidine derivatives, which are potential Alzheimer’s treatment agents . The key synthetic step involves a Wittig reaction using various heterocyclic aldehydes .
Pharmacokinetics
It’s soluble in methanol , which may influence its bioavailability.
Result of Action
It’s known to be involved in the synthesis of potential Alzheimer’s treatment agents .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 6-(Trifluoromethyl)pyridine-3-carboxaldehyde. It’s sensitive to air and should be stored in a cool place, in a tightly closed container, in a dry and well-ventilated area . It should also be kept away from strong oxidizing agents .
Safety and Hazards
This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is toxic if swallowed, causes skin irritation, serious eye irritation, may cause an allergic skin reaction, and may cause respiratory irritation . It should be handled with appropriate personal protective equipment, including a dust mask type N95 (US), eyeshields, and gloves .
Future Directions
properties
IUPAC Name |
6-(trifluoromethyl)pyridine-3-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F3NO/c8-7(9,10)6-2-1-5(4-12)3-11-6/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRPAGRCGPAXOGS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1C=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90380641 | |
Record name | 6-(Trifluoromethyl)pyridine-3-carboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90380641 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Trifluoromethyl)pyridine-3-carboxaldehyde | |
CAS RN |
386704-12-7 | |
Record name | 6-(Trifluoromethyl)pyridine-3-carboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90380641 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-(Trifluoromethyl)pyridine-3-carboxaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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